Cas no 1643953-00-7 (4-Methylumbelliferyl alpha-d-xylopyranoside)

4-Methylumbelliferyl alpha-d-xylopyranoside structure
1643953-00-7 structure
Product Name:4-Methylumbelliferyl alpha-d-xylopyranoside
CAS No:1643953-00-7
MF:C15H16O7
MW:308.283345222473
CID:5151847
PubChem ID:91658987
Update Time:2023-08-23

4-Methylumbelliferyl alpha-d-xylopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Methylumbelliferyl alpha-d-xylopyranoside
    • 7-(alpha-D-Xylopyranosyloxy)-4-methylcoumarin
    • 1643953-00-7
    • 2H-1-Benzopyran-2-one, 4-methyl-7-(α-D-xylopyranosyloxy)-
    • Inchi: 1S/C15H16O7/c1-7-4-12(17)22-11-5-8(2-3-9(7)11)21-15-14(19)13(18)10(16)6-20-15/h2-5,10,13-16,18-19H,6H2,1H3/t10-,13+,14-,15-/m1/s1
    • InChI Key: JWIYLOHVJDJZOQ-AQNFWKISSA-N
    • SMILES: O1C[C@H]([C@@H]([C@H]([C@H]1OC1=CC=C2C(C)=CC(=O)OC2=C1)O)O)O

Computed Properties

  • Exact Mass: 308.08960285g/mol
  • Monoisotopic Mass: 308.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.514±0.06 g/cm3(Predicted)
  • Boiling Point: 572.1±50.0 °C(Predicted)
  • pka: 12.85±0.70(Predicted)

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